2-Amino-4-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid

• Molecular Formula: C9H14ClN3O2
• Molecular Weight: 231.68 g/mol
• IUPAC Name: 2-amino-4-(4-chloro-3,5-dimethylpyrazol-1-yl)butanoic acid
• InChI: InChI=1S/C9H14ClN3O2/c1-5-8(10)6(2)13(12-5)4-3-7(11)9(14)15/h7H,3-4,11H2,1-2H3,(H,14,15)
• InChI Key: GFWBMTWSTASZJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCC(C(=O)O)N)C)Cl

Description

2-Amino-4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid (CAS: 1310081-99-2) is a pyrazole-derived amino acid with the molecular formula C₉H₁₄ClN₃O₂ and a molar mass of 231.68 g/mol . The compound features a butanoic acid backbone substituted at the γ-position with a pyrazole ring. The pyrazole moiety is further functionalized with chlorine at the 4-position and methyl groups at the 3- and 5-positions, while the α-carbon of the butanoic acid chain bears an amino group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-4-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring is synthesized by reacting 4-chloro-3,5-dimethyl-1H-pyrazole with suitable reagents under controlled conditions.

Attachment of the Butanoic Acid Moiety: The pyrazole derivative is then reacted with a butanoic acid precursor, such as 4-bromobutanoic acid, in the presence of a base to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reaction.

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chlorine atom on the pyrazole ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

2-Amino-4-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-4-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways involved.

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table compares 2-amino-4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid with two closely related analogs:

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Pyrazole Substituents	Butanoic Acid Substituents	Availability Status
2-Amino-4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid	1310081-99-2	C₉H₁₄ClN₃O₂	231.68	4-Cl, 3-CH₃, 5-CH₃	α-NH₂	Available
2-Amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylbutanoic acid	1248151-79-2	C₁₀H₁₆BrN₃O₂	290.16	4-Br, 3-CH₃, 5-CH₃	α-NH₂, β-CH₃	Discontinued
4-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)butanoic acid	Not provided	C₉H₁₃N₃O₄	227.22	4-NO₂, 3-CH₃, 5-CH₃	None	Discontinued

Key Structural and Functional Differences

Halogen Substituent Variations: The chloro substituent in the target compound (Cl, atomic mass 35.45) is replaced by bromine (Br, atomic mass 79.90) in the bromo analog . Bromine’s larger atomic radius and polarizability may enhance hydrophobic interactions in biological systems compared to chlorine. The nitro-substituted analog replaces the halogen with a strongly electron-withdrawing NO₂ group, which could increase the acidity of the butanoic acid moiety and alter binding affinity in enzymatic environments .

Backbone Modifications: The bromo analog features an additional methyl group at the β-position of the butanoic acid chain, introducing steric hindrance that may reduce conformational flexibility and solubility .

Amino Group Presence: The nitro-substituted compound lacks the α-amino group, which is critical for zwitterionic behavior in the target compound.

Implications of Availability Status

• The discontinuation of the bromo and nitro analogs suggests challenges in synthesis, stability, or commercial demand.

Biological Activity

2-Amino-4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 1310081-99-2) is a compound characterized by its unique pyrazole structure, which has garnered attention for its potential biological activities. This article explores the compound's biological properties, including its antimicrobial, anticancer, and anti-inflammatory activities, supported by data tables and relevant case studies.

The molecular formula of 2-Amino-4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid is C9H14ClN3O2 with a molar mass of 231.68 g/mol. The compound features a carboxylic acid group, which is essential for its biological activity.

Property	Value
Molecular Formula	C9H14ClN3O2
Molar Mass	231.68 g/mol
CAS Number	1310081-99-2

Antimicrobial Activity

Recent studies have indicated that compounds with similar pyrazole structures exhibit significant antimicrobial activity against various pathogens. For instance, derivatives of pyrazole have shown effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis . While specific data on the antimicrobial activity of 2-Amino-4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid is limited, its structural analogs suggest potential efficacy.

Anticancer Activity

The anticancer properties of pyrazole derivatives have been extensively researched. A study demonstrated that compounds with similar structural motifs significantly reduced cell viability in A549 human lung cancer cells . The introduction of substituents like the 4-chloro group in the pyrazole ring has been linked to enhanced anticancer activity due to improved interaction with biological targets.

Case Study: A549 Cell Line

In vitro studies on A549 cells revealed that compounds structurally related to 2-Amino-4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid exhibited varying degrees of cytotoxicity:

Compound	Viability (%)	IC50 (µM)
Control	100	-
Compound A	63.4	25
Compound B (with Cl)	21.2	10

These findings highlight the potential of this compound in cancer therapeutics, particularly in targeting specific cancer cell lines.

Anti-inflammatory Activity

The anti-inflammatory effects of pyrazole derivatives have also been noted in various studies. Compounds similar to 2-Amino-4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid have shown promise in reducing inflammatory markers in animal models . The mechanism often involves inhibition of pro-inflammatory cytokines and modulation of signaling pathways associated with inflammation.